2-{[1-(5-Bromopyrimidin-2-yl)azetidin-3-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl]-6-cyclopropylpyridazin-3-one
• InChI: InChI=1S/C15H16BrN5O/c16-12-5-17-15(18-6-12)20-7-10(8-20)9-21-14(22)4-3-13(19-21)11-1-2-11/h3-6,10-11H,1-2,7-9H2
• InChI Key: YHYNJTHCAYQMPK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC3CN(C3)C4=NC=C(C=N4)Br
• Molecular Formula: C15H16BrN5O
• Molecular Weight: 362.22 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a bromopyrimidinyl group, an azetidinyl group, a cyclopropyl group, and a dihydropyridazinone group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The bromopyrimidinyl group, for example, would likely contribute to the compound’s reactivity and could potentially undergo various substitution reactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the bromopyrimidinyl group could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the presence of the bromine atom and the various functional groups would likely influence properties such as the compound’s polarity, solubility, and reactivity.

Scientific Research Applications

Synthesis and Reactions

The synthesis and reactions of heterocyclic compounds, including pyrimidines and pyrimidinones, have been a focus of research due to their relevance in medicinal chemistry. For example, the synthesis of substituted 2-aminoimidazoles from 2-aminopyrimidines through a divergent and efficient method shows the versatility of pyrimidine derivatives in generating compounds with potential biological activity (Ermolat'ev & Van der Eycken, 2008). Furthermore, the creation of thienopyrimidines through the utilization of the enaminonitrile moiety in heterocyclic synthesis highlights the ongoing interest in developing novel compounds for further evaluation (Madkour et al., 2009).

Biological Activity and Potential Applications

The investigation of heterocyclic compounds for their biological activities has led to the discovery of potential therapeutic agents. For instance, nonpeptide αvβ3 antagonists have been identified as potent and selective, with promising applications in the prevention and treatment of osteoporosis (Coleman et al., 2004). Additionally, the antimicrobial activity of pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrates the potential of these compounds in addressing infectious diseases (Hossan et al., 2012).